![molecular formula C17H16N2O6 B5854424 methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate](/img/structure/B5854424.png)
methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate, also known as MNBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBA is a synthetic compound that is commonly used in pharmaceutical research, particularly in the development of drugs that target specific cellular pathways.
Mechanism of Action
The mechanism of action of methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of specific cellular pathways. This compound has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, cyclooxygenase-2, and phospholipase A2. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of acetylcholinesterase, cyclooxygenase-2, and phospholipase A2. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In vivo studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-microbial activities.
Advantages and Limitations for Lab Experiments
Methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate has several advantages for use in lab experiments. This compound is a synthetic compound that can be easily synthesized using a variety of methods. This compound is also stable and can be stored for extended periods of time without degradation. However, this compound has some limitations for use in lab experiments. This compound is a relatively new compound and its mechanism of action is not fully understood. Further research is needed to fully elucidate the biochemical and physiological effects of this compound.
Future Directions
There are several future directions for research on methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate. One area of research is the development of this compound-based drugs for the treatment of neurological disorders such as Alzheimer's disease. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is essential for cognitive function. Another area of research is the development of this compound-based drugs for the treatment of inflammatory disorders such as rheumatoid arthritis. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or toxicity associated with its use.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential use in pharmaceutical research, particularly in the development of drugs that target specific cellular pathways. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities, and has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease. Further research is needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or toxicity associated with its use.
Synthesis Methods
Methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate can be synthesized using a variety of methods, including the reaction of 3-methyl-4-nitrophenol with ethyl chloroformate, followed by reaction with 2-aminobenzoic acid and methanol. This reaction produces this compound as a white crystalline powder with a melting point of 132-134°C. Other methods of synthesis include the reaction of 3-methyl-4-nitrophenol with methyl chloroformate, followed by reaction with 2-aminobenzoic acid and methanol.
Scientific Research Applications
Methyl 2-{[(3-methyl-4-nitrophenoxy)acetyl]amino}benzoate has been extensively studied for its potential applications in various fields of scientific research. In pharmaceutical research, this compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is essential for cognitive function.
properties
IUPAC Name |
methyl 2-[[2-(3-methyl-4-nitrophenoxy)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O6/c1-11-9-12(7-8-15(11)19(22)23)25-10-16(20)18-14-6-4-3-5-13(14)17(21)24-2/h3-9H,10H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDAOWSHAREXIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.